An In-depth Technical Guide to threo-Guaiacylglycerol-beta-O-4'-dehydrodisinapyl ether
An In-depth Technical Guide to threo-Guaiacylglycerol-beta-O-4'-dehydrodisinapyl ether
For Researchers, Scientists, and Drug Development Professionals
Introduction
threo-Guaiacylglycerol-beta-O-4'-dehydrodisinapyl ether is a naturally occurring lignan (B3055560) found in Hevea brasiliensis, the primary source of natural rubber. Lignans (B1203133) are a class of polyphenolic compounds known for their diverse biological activities, and this particular ether has demonstrated noteworthy anti-inflammatory properties. This technical guide provides a comprehensive overview of its chemical characteristics, biological activity, and the experimental methodologies used for its study. The information presented herein is intended to support researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development.
Chemical and Physical Properties
threo-Guaiacylglycerol-beta-O-4'-dehydrodisinapyl ether is a complex molecule with the chemical formula C31H36O11 and a molecular weight of 584.61 g/mol . Its identity is confirmed by the CAS number 844637-85-0. As a member of the lignan family, its structure is characterized by the connection of two phenylpropane units. The "threo" designation refers to the specific stereochemistry of the molecule, which can influence its biological activity.
| Property | Value |
| Molecular Formula | C31H36O11 |
| Molecular Weight | 584.61 g/mol |
| CAS Number | 844637-85-0 |
| Class | Lignan |
| Natural Source | Hevea brasiliensis |
Biological Activity and Mechanism of Action
The primary biological activity of threo-Guaiacylglycerol-beta-O-4'-dehydrodisinapyl ether identified to date is its anti-inflammatory effect. Specifically, it has been shown to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated murine macrophage RAW264.7 cells.
Inhibition of Nitric Oxide Production
Overproduction of nitric oxide is a hallmark of inflammation. threo-Guaiacylglycerol-beta-O-4'-dehydrodisinapyl ether has been demonstrated to inhibit LPS-induced NO production in RAW264.7 macrophages with an IC50 value of 21.3 μM. This inhibitory effect suggests its potential as a modulator of inflammatory responses.
| Assay | Cell Line | Stimulant | IC50 (μM) |
| Nitric Oxide Production | RAW264.7 | LPS | 21.3 |
Postulated Signaling Pathway
While the precise signaling pathway for threo-Guaiacylglycerol-beta-O-4'-dehydrodisinapyl ether has not been fully elucidated, the anti-inflammatory action of structurally similar lignans and flavonoids suggests a mechanism involving the modulation of key inflammatory signaling cascades. It is hypothesized that this compound may exert its effects through the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) and STAT3 (Signal Transducer and Activator of Transcription 3) pathways. These pathways are critical regulators of the expression of pro-inflammatory genes, including inducible nitric oxide synthase (iNOS), the enzyme responsible for producing large amounts of NO during inflammation.
Caption: Postulated mechanism of action for the inhibition of nitric oxide production.
Experimental Protocols
Representative Synthesis of a Guaiacylglycerol-β-Aryl Ether
Caption: A generalized workflow for the synthesis of guaiacylglycerol-β-aryl ethers.
Methodology:
-
Protection: The phenolic hydroxyl groups of the starting materials (e.g., vanillin (B372448) and a guaiacyl derivative) are protected to prevent unwanted side reactions. Common protecting groups include benzyl (B1604629) or silyl (B83357) ethers.
-
Functionalization: One of the protected phenols is functionalized to introduce a reactive group suitable for the key condensation step. This may involve bromination or conversion to an epoxide.
-
Condensation: The two protected and functionalized phenylpropane precursors are coupled through a key condensation reaction to form the β-O-4 ether linkage. This can be achieved through various methods, such as Williamson ether synthesis.
-
Modification: The resulting intermediate may undergo further modifications, such as reduction of a carbonyl group to a hydroxyl group, to achieve the desired glycerol (B35011) side chain.
-
Deprotection: The protecting groups on the phenolic hydroxyls are removed to yield the final product.
-
Purification and Isomer Separation: The crude product is purified using column chromatography. As the reaction often produces a mixture of erythro and threo diastereomers, careful chromatographic separation (e.g., using silica (B1680970) gel or HPLC) is necessary to isolate the desired threo isomer.
Isolation from Hevea brasiliensis
A generalized protocol for the isolation of lignans from the latex of Hevea brasiliensis is as follows:
-
Latex Collection and Fractionation: Fresh latex is collected and centrifuged to separate it into different fractions. The desired compounds are typically found in the serum phase.
-
Solvent Extraction: The serum is extracted with a series of organic solvents of increasing polarity, such as hexane, ethyl acetate (B1210297), and methanol (B129727), to partition the compounds based on their solubility.
-
Chromatographic Separation: The ethyl acetate and methanol extracts, which are likely to contain the lignans, are subjected to multiple rounds of column chromatography.
-
Initial Separation: A silica gel column is often used for the initial separation, with a gradient elution system (e.g., hexane-ethyl acetate followed by chloroform-methanol).
-
Fine Purification: Fractions containing the target compound are further purified using techniques like Sephadex LH-20 chromatography and/or preparative High-Performance Liquid Chromatography (HPLC) to yield the pure threo-Guaiacylglycerol-beta-O-4'-dehydrodisinapyl ether.
-
-
Structure Elucidation: The structure of the isolated compound is confirmed using spectroscopic methods, including Nuclear Magnetic Resonance (NMR; 1H, 13C, COSY, HMQC, HMBC) and Mass Spectrometry (MS).
In Vitro Nitric Oxide Inhibition Assay
Cell Culture and Treatment:
-
Cell Seeding: Murine macrophage RAW264.7 cells are seeded in 96-well plates at a density of 1.5 x 10^5 cells/well and cultured in DMEM supplemented with 10% fetal bovine serum and antibiotics. The cells are allowed to adhere for 24 hours at 37°C in a 5% CO2 incubator.
-
Compound Pre-incubation: The culture medium is replaced with fresh medium containing various concentrations of threo-Guaiacylglycerol-beta-O-4'-dehydrodisinapyl ether. The cells are pre-incubated for 1-2 hours.
-
LPS Stimulation: Lipopolysaccharide (LPS) is added to each well (except for the negative control) to a final concentration of 1 µg/mL to induce an inflammatory response and NO production.
-
Incubation: The plates are incubated for an additional 24 hours.
Nitric Oxide Measurement (Griess Assay):
-
Sample Collection: After incubation, 100 µL of the cell culture supernatant is transferred to a new 96-well plate.
-
Griess Reagent Addition: 100 µL of Griess reagent (a mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) is added to each well containing the supernatant.
-
Incubation and Measurement: The plate is incubated at room temperature for 10-15 minutes in the dark. The absorbance at 540 nm is measured using a microplate reader.
-
Quantification: The concentration of nitrite (B80452) (a stable product of NO) in the samples is determined by comparison with a standard curve generated using known concentrations of sodium nitrite. The percentage of NO inhibition is calculated relative to the LPS-treated control group.
Cell Viability Assay (MTT Assay):
To ensure that the observed inhibition of NO production is not due to cytotoxicity, a cell viability assay is performed concurrently.
-
After collecting the supernatant for the Griess assay, the remaining cells are incubated with MTT solution (0.5 mg/mL) for 4 hours.
-
The medium is removed, and the formazan (B1609692) crystals are dissolved in DMSO.
-
The absorbance is measured at 570 nm. Cell viability is expressed as a percentage relative to the untreated control cells.
Conclusion
threo-Guaiacylglycerol-beta-O-4'-dehydrodisinapyl ether is a promising natural product with demonstrated anti-inflammatory activity. Its ability to inhibit nitric oxide production, likely through the modulation of the NF-κB and STAT3 signaling pathways, makes it a valuable candidate for further investigation in the context of inflammatory diseases. The experimental protocols outlined in this guide provide a foundation for researchers to synthesize, isolate, and evaluate the biological activity of this and related compounds, paving the way for potential therapeutic applications. Further research is warranted to fully elucidate its mechanism of action and to explore its efficacy and safety in preclinical models.
